Cas no 1804160-83-5 (Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804160-83-5
• MF: C₁₃H₁₅FO₄
• MW: 254.254207849503
• CID: 4957728
• Update Time: 2025-06-15

Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15FO4/c1-3-18-13(16)11-8-10(14)6-4-9(11)5-7-12(15)17-2/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： NACVSTLERMBAEH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OCC)C=1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804160-83-5)

In the realm of organic chemistry and pharmaceutical intermediates, Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804160-83-5) has garnered significant attention due to its versatile applications and unique structural properties. This compound, characterized by its fluorinated aromatic ester and methoxy carbonyl functional groups, serves as a critical building block in synthetic chemistry. Researchers and industries alike are increasingly exploring its potential in drug development, agrochemicals, and material science, aligning with the growing demand for high-purity intermediates and sustainable synthesis methods.

The molecular structure of Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate combines a benzoate ester backbone with a 5-fluoro substitution and a 3-methoxy-3-oxopropyl side chain. This configuration imparts distinct reactivity, making it valuable for cross-coupling reactions and catalyzed transformations. Recent studies highlight its role in synthesizing biologically active molecules, particularly in the development of fluorinated pharmaceuticals, where the introduction of fluorine atoms enhances metabolic stability and bioavailability.

From an industrial perspective, the compound's synthesis often involves esterification and fluorination steps, with a focus on optimizing yield and minimizing environmental impact. Innovations in green chemistry, such as solvent-free reactions or catalytic methods, are frequently discussed in relation to compounds like CAS 1804160-83-5. These advancements address the pharmaceutical industry's push toward eco-friendly manufacturing, a topic highly searched in academic and commercial databases.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying the purity and identity of Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate. Quality control is paramount, as impurities can significantly affect downstream applications. This aligns with frequent user queries regarding analytical validation and specification standards for fine chemicals.

Beyond pharmaceuticals, this compound's derivatives show promise in material science, particularly in designing fluorinated polymers with enhanced thermal and chemical resistance. Such applications resonate with trending searches on advanced materials and specialty chemicals.

In summary, Ethyl 5-fluoro-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804160-83-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted utility, coupled with ongoing research into sustainable synthesis and application expansion, ensures its relevance in scientific and industrial discourse.